
An In-depth Technical Guide to (4-
methylquinolin-2-yl)hydrazine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Hydrazino-4-methylquinoline

Cat. No.: B188251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of (4-methylquinolin-2-yl)hydrazine, a

quinoline derivative of significant interest in medicinal chemistry. Quinoline and its analogs are

a prominent class of heterocyclic compounds that form the backbone of numerous synthetic

drugs with a wide range of pharmacological activities. The incorporation of a hydrazine moiety

at the 2-position of the 4-methylquinoline scaffold presents a versatile platform for the synthesis

of novel derivatives with potential therapeutic applications, particularly in the fields of oncology

and infectious diseases. This document details the chemical properties, synthesis, and known

biological activities of this compound and its derivatives, offering valuable insights for

researchers in drug discovery and development.

Chemical Identity and Properties
The compound with the common name 2-Hydrazino-4-methylquinoline is systematically

named under IUPAC nomenclature.

IUPAC Name: (4-methylquinolin-2-yl)hydrazine[1]
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Property Value Source

CAS Number 21703-52-6 [1]

Molecular Formula C₁₀H₁₁N₃ [1]

Molecular Weight 173.21 g/mol [1]

InChI

InChI=1S/C10H11N3/c1-7-6-

10(13-11)12-9-5-3-2-4-

8(7)9/h2-6H,11H2,1H3,

(H,12,13)

[1]

SMILES
CC1=CC(=NC2=CC=CC=C12)

NN
[1]

Synthesis of (4-methylquinolin-2-yl)hydrazine
The synthesis of (4-methylquinolin-2-yl)hydrazine is typically achieved through the nucleophilic

aromatic substitution of a suitable precursor, 2-chloro-4-methylquinoline, with hydrazine

hydrate.

Experimental Protocol: Synthesis from 2-chloro-4-
methylquinoline
This protocol is based on general procedures for the synthesis of 2-hydrazinoquinolines from

their 2-chloro counterparts.

Materials:

2-chloro-4-methylquinoline

Hydrazine hydrate (80% or higher)

Ethanol

Round-bottom flask

Reflux condenser
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Stirring apparatus

Filtration apparatus

Recrystallization solvent (e.g., ethanol)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-

chloro-4-methylquinoline (1 equivalent) in ethanol.

To this solution, add an excess of hydrazine hydrate (typically 5-10 equivalents).

Heat the reaction mixture to reflux with constant stirring. The reaction progress can be

monitored by thin-layer chromatography (TLC).

After completion of the reaction (typically several hours), cool the mixture to room

temperature.

The product may precipitate out of the solution upon cooling. If not, the solvent can be

partially evaporated under reduced pressure to induce crystallization.

Collect the solid product by filtration and wash it with a small amount of cold ethanol to

remove any unreacted starting materials and impurities.

For further purification, the crude product can be recrystallized from a suitable solvent, such

as ethanol, to yield pure (4-methylquinolin-2-yl)hydrazine.

Biological Activities and Mechanism of Action
While specific studies on the biological activity of (4-methylquinolin-2-yl)hydrazine are limited,

the broader class of quinoline hydrazone derivatives has demonstrated significant potential as

both anticancer and antimicrobial agents.

Anticancer Activity
Quinoline-based hydrazone derivatives have been reported to exhibit cytotoxic effects against

various cancer cell lines. The proposed mechanisms of action are diverse and can include the
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induction of apoptosis, cell cycle arrest, and inhibition of key enzymes involved in cancer

progression.

Table 1: Anticancer Activity of Selected Quinoline Hydrazone Derivatives

Compound Cancer Cell Line IC₅₀ (µM) Reference

(E)-2-(2-((1-(2,3-

dichlorobenzyl)-1H-

imidazol-2-

yl)methylene)hydrazin

yl)-N-(1-

methylpiperidin-4-

yl)quinazolin-4-amine

H-460 0.031 [2]

HT-29 0.015 [2]

HepG2 0.53 [2]

SGC-7901 0.58 [2]

Quinoline hydrazide

22

Neuroblastoma (SH-

SY5Y)

Potent (exact value

not specified)
[3]

Quinoline dihydrazone

derivative 3c

MCF-7 (Breast

Cancer)
7.05

Quinoline dihydrazone

derivative 3b

MCF-7 (Breast

Cancer)
7.016

Proposed Anticancer Mechanism of Action:
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Caption: Proposed anticancer mechanisms of quinoline hydrazone derivatives.

Antimicrobial Activity
Hydrazone derivatives of quinoline have also been investigated for their activity against a range

of bacterial and fungal pathogens. A key mechanism of their antibacterial action is the inhibition

of DNA gyrase, an essential enzyme for bacterial DNA replication.

Table 2: Antimicrobial Activity of Selected Quinoline Hydrazone Derivatives

Compound Class Microorganism MIC (µg/mL) Reference

Quinolyl hydrazones
Various pathogenic

strains
6.25 - 100

2-(1-(furan-2-

yl)ethylidene)hydrazin

ylquinazolin-4(3H)-

one

E. coli
Potent (exceeded

Amoxicillin)
[4]

2-(1-(thiophen-2-

yl)ethylidene)hydrazin

ylquinazolin-4(3H)-

one

Various bacterial

strains
8 [4]
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Proposed Antimicrobial Mechanism of Action (DNA Gyrase Inhibition):

Quinoline Hydrazone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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